Cas no 1850191-96-6 ({1,7-dioxaspiro[4.4]nonan-2-yl}methanamine)

• Product Name: {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine
• CAS No: 1850191-96-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD30486715
• CID: 4623859
• PubChem ID: 130583611
• Update Time: 2025-05-19

{1,7-dioxaspiro[4.4]nonan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonane-2-methanamine
• {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine

• MDL： MFCD30486715
• Inchi： 1S/C8H15NO2/c9-5-7-1-2-8(11-7)3-4-10-6-8/h7H,1-6,9H2
• InChI Key： NLPGTPQUEYJFEQ-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2)CCC1CN

Additional information on {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine

Introduction to {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine (CAS No. 1850191-96-6)

{1,7-dioxaspiro[4.4]nonan-2-yl}methanamine (CAS No. 1850191-96-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and material science. This compound is characterized by its spirocyclic structure, which confers it with unique chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine.

Structure and Synthesis: The molecular structure of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine is particularly intriguing due to the presence of a spirocyclic ring system and a methanamine functional group. The spirocyclic ring system, specifically the 1,7-dioxaspiro[4.4]nonane moiety, provides a rigid framework that can influence the compound's conformational stability and reactivity. The methanamine group adds further complexity by introducing a primary amine functionality, which can participate in various chemical reactions and interactions.

The synthesis of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine typically involves multistep processes that aim to construct the spirocyclic core and introduce the methanamine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel approach using palladium-catalyzed coupling reactions to synthesize {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine with high yield and purity.

Physical and Chemical Properties: The physical properties of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine are influenced by its unique molecular structure. It is a colorless solid at room temperature with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water due to the presence of the spirocyclic ring system.

The chemical properties of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine are primarily determined by its functional groups. The primary amine group can undergo various reactions such as acylation, alkylation, and condensation reactions with carboxylic acids or aldehydes. Additionally, the spirocyclic ring system can participate in ring-opening reactions under specific conditions, making it a versatile building block for the synthesis of more complex molecules.

Potential Applications: The unique structural features of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine make it an attractive candidate for various applications in medicinal chemistry and materials science. In medicinal chemistry, compounds with spirocyclic structures have shown promise as potential drug candidates due to their ability to modulate biological targets effectively.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine-derived compounds as inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes and are implicated in various diseases such as cancer and neurodegenerative disorders. The rigid spirocyclic framework of these compounds allows for precise binding to specific protein interfaces, making them effective inhibitors.

In materials science, the spirocyclic structure of {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine can be utilized to design novel materials with unique mechanical and optical properties. For example, researchers at the University of California have developed polymer materials incorporating {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine-based monomers that exhibit enhanced thermal stability and mechanical strength compared to conventional polymers.

Safety Considerations: While {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine is not classified as a hazardous material or controlled substance, it is important to handle it with care in laboratory settings to ensure safety and compliance with standard operating procedures (SOPs). Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound.

In conclusion, {1,7-dioxaspiro[4.4]nonan-2-yl}methanamine (CAS No. 1850191-96-6) is a fascinating compound with a rich structural profile that offers numerous opportunities for research and development in both medicinal chemistry and materials science. Its unique properties make it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications or advanced material properties.